75-34-3

1,1-Dichloroethane

In Stock

• CAS RN:
• 75-34-3

• Formula:
• CH3CHCl2
  C2H4Cl2

• InChI:
• InChI=1S/C2H4Cl2/c1-2(3)4/h2H,1H3

• InChIKey:
• SCYULBFZEHDVBN-UHFFFAOYSA-N

• 1,1-Dichloroethane is typically utilized as an intermediate for the synthesis of vinyl chloride.
  1,1-dichloroethane appears as a colorless liquid with an ether-like odor. Slightly soluble in water and slightly denser than water. Flash point below 70°F. Vapors denser than air. Used to make other chemicals.
  1,1-Dichloroethane is a colorless, oily liquid with a sweet odor. It evaporates easily at room temperature and burns easily. It does not occur naturally in the environment.
  1,1-Dichloroethane is an organochlorine compound.
  

2-(3-Allyl-4-oxo-2-thioxothiazolidin-5-ylidenemethyl)-benzoic acid

• CAS RN:
• 5675-34-3

• Formula:
• C14H11NO3S2

• InChI:
• InChI=1S/C14H11NO3S2/c1-2-7-15-12(16)11(20-14(15)19)8-9-5-3-4-6-10(9)13(17)18/h2-6,8H,1,7H2,(H,17,18)/b11-8+

• InChIKey:
• JJVLYLWJPLEWPM-DHZHZOJOSA-N

• 2-(3-Allyl-4-oxo-2-thioxothiazolidin-5-ylidenemethyl)-benzoic acid is a useful research compound. Its molecular formula is C14H11NO3S2 and its molecular weight is 305.4g/mol. The purity is usually 95%.

2,4,9-Trimethyl-1,10-phenanthroline

In Stock

• CAS RN:
• 204275-34-3

• Formula:
• C15H14N2

• InChI:
• InChI=1S/C15H14N2/c1-9-8-11(3)17-15-13(9)7-6-12-5-4-10(2)16-14(12)15/h4-8H,1-3H3

• InChIKey:
• DPPITTQLRYUZEJ-UHFFFAOYSA-N

• 2,4,9-Trimethyl-1,10-phenanthroline is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.291. The purity is usually 95%.

(Z)-2-cyano-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)acrylamide

In Stock

• CAS RN:
• 327075-34-3

• Formula:
• C15H11N3O4

• InChI:
• InChI=1S/C15H11N3O4/c1-10-2-7-14(22-10)8-11(9-16)15(19)17-12-3-5-13(6-4-12)18(20)21/h2-8H,1H3,(H,17,19)/b11-8-

• InChIKey:
• WUMHHYCKBKZTNP-FLIBITNWSA-N

• (Z)-2-cyano-3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C15H11N3O4 and its molecular weight is 297.27. The purity is usually 95%.

3-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]propan-1-ol

In Stock

• CAS RN:
• 372975-34-3

• Formula:
• C9H9ClN4O4

• InChI:
• InChI=1S/C9H9ClN4O4/c10-5-4-6(11-2-1-3-15)9(14(16)17)8-7(5)12-18-13-8/h4,11,15H,1-3H2

• InChIKey:
• MEDGYQJLQCPHTI-UHFFFAOYSA-N

• 3-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)amino]propan-1-ol is a useful research compound. Its molecular formula is C9H9ClN4O4 and its molecular weight is 272.65. The purity is usually 95%.

Methyl 4-{[(3-methyl-1-benzofuran-2-yl)carbonyl]amino}benzoate

In Stock

• CAS RN:
• 380875-34-3

• Formula:
• C18H15NO4

• InChI:
• InChI=1S/C18H15NO4/c1-11-14-5-3-4-6-15(14)23-16(11)17(20)19-13-9-7-12(8-10-13)18(21)22-2/h3-10H,1-2H3,(H,19,20)

• InChIKey:
• OXBOATHGRASUAE-UHFFFAOYSA-N

• Methyl 4-{[(3-methyl-1-benzofuran-2-yl)carbonyl]amino}benzoate is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.321. The purity is usually 95%.

2-[1-[(3-Fluorophenyl)methyl]indol-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone

In Stock

• CAS RN:
• 681275-34-3

• Formula:
• C21H21FN2OS

• InChI:
• InChI=1S/C21H21FN2OS/c22-17-7-5-6-16(12-17)13-24-14-20(18-8-1-2-9-19(18)24)26-15-21(25)23-10-3-4-11-23/h1-2,5-9,12,14H,3-4,10-11,13,15H2

• InChIKey:
• OXXQYPCHRHCKSL-UHFFFAOYSA-N

• 2-[1-[(3-Fluorophenyl)methyl]indol-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a useful research compound. Its molecular formula is C21H21FN2OS and its molecular weight is 368.47. The purity is usually 95%.

N-(N-(4-chlorophenethyl)carbamimidoyl)-2,5-dimethoxybenzenesulfonamide

In Stock

• CAS RN:
• 869075-34-3

• Formula:
• C17H20ClN3O4S

• InChI:
• InChI=1S/C17H20ClN3O4S/c1-24-14-7-8-15(25-2)16(11-14)26(22,23)21-17(19)20-10-9-12-3-5-13(18)6-4-12/h3-8,11H,9-10H2,1-2H3,(H3,19,20,21)

• InChIKey:
• NPUIXFCQLZUAOD-UHFFFAOYSA-N

• N-(N-(4-chlorophenethyl)carbamimidoyl)-2,5-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H20ClN3O4S and its molecular weight is 397.87. The purity is usually 95%.

2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893375-34-3

• Formula:
• C21H20N4O2S2

• InChI:
• InChI=1S/C21H20N4O2S2/c1-14-3-8-17-18(11-14)29-20(23-17)24-19(26)13-28-21-22-9-10-25(21)12-15-4-6-16(27-2)7-5-15/h3-11H,12-13H2,1-2H3,(H,23,24,26)

• InChIKey:
• HYNHPYOODOPHFP-UHFFFAOYSA-N

• 2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4O2S2 and its molecular weight is 424.54. The purity is usually 95%.

3',5'-Difluoro-3-(3-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-34-3

• Formula:
• C16H14F2O2

• InChI:
• InChI=1S/C16H14F2O2/c1-20-15-4-2-3-11(7-15)5-6-16(19)12-8-13(17)10-14(18)9-12/h2-4,7-10H,5-6H2,1H3

• InChIKey:
• IDWLEZAPDJXOSB-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(3-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14F2O2 and its molecular weight is 276.28 g/mol. The purity is usually 95%.

Benzyl (1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

In Stock

• CAS RN:
• 233775-34-3

• Formula:
• C19H20N2O3

• InChI:
• InChI=1S/C19H20N2O3/c1-2-21-17-10-9-16(12-15(17)8-11-18(21)22)20-19(23)24-13-14-6-4-3-5-7-14/h3-7,9-10,12H,2,8,11,13H2,1H3,(H,20,23)

• InChIKey:
• CKAZKSXCLGHKQC-UHFFFAOYSA-N

• Benzyl (1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.4. The purity is usually 95%.

(3-Boc-amino-azetidin-1-YL)-naphthalen-2-YL-acetic acid

In Stock

• CAS RN:
• 885275-34-3

• Formula:
• C20H24N2O4

• InChI:
• InChI=1S/C20H24N2O4/c1-20(2,3)26-19(25)21-16-11-22(12-16)17(18(23)24)15-9-8-13-6-4-5-7-14(13)10-15/h4-10,16-17H,11-12H2,1-3H3,(H,21,25)(H,23,24)

• InChIKey:
• UOFDYHHRVUNCEK-UHFFFAOYSA-N

• (3-Boc-amino-azetidin-1-YL)-naphthalen-2-YL-acetic acid is a useful research compound. Its molecular formula is C20H24N2O4 and its molecular weight is 356.4 g/mol. The purity is usually 95%.

6'-(Dibutylamino)-2'-(4-fluoroanilino)-3'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one

• CAS RN:
• 102275-34-3

• Formula:
• C35H35FN2O3

• InChI:
• InChI=1S/C35H35FN2O3/c1-4-6-18-38(19-7-5-2)26-16-17-29-33(21-26)40-32-20-23(3)31(37-25-14-12-24(36)13-15-25)22-30(32)35(29)28-11-9-8-10-27(28)34(39)41-35/h8-17,20-22,37H,4-7,18-19H2,1-3H3

• InChIKey:
• CEQCHGVGWNESSM-UHFFFAOYSA-N

• 6'-(Dibutylamino)-2'-(4-fluoroanilino)-3'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one is a useful research compound. Its molecular formula is C35H35FN2O3 and its molecular weight is 550.7 g/mol. The purity is usually 95%.

2-({Benzyl[2-(benzyl{[(1R,2S)-2-carboxycyclohexyl]carbonyl}amino)ethyl]amino}carbonyl)cyclohexanecarboxylic acid

• CAS RN:
• 1242775-34-3

• Formula:
• C32H40N2O6

• InChI:
• InChI=1S/C32H40N2O6/c35-29(25-15-7-9-17-27(25)31(37)38)33(21-23-11-3-1-4-12-23)19-20-34(22-24-13-5-2-6-14-24)30(36)26-16-8-10-18-28(26)32(39)40/h1-6,11-14,25-28H,7-10,15-22H2,(H,37,38)(H,39,40)/t25?,26?,27-,28+

• InChIKey:
• AMLKSPVGNFTLOD-SALAOISXSA-N

• 2-({Benzyl[2-(benzyl{[(1R,2S)-2-carboxycyclohexyl]carbonyl}amino)ethyl]amino}carbonyl)cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C32H40N2O6 and its molecular weight is 548.7 g/mol. The purity is usually 95%.

[(3-Bromophenyl)methyl](propan-2-yl)amine hydrochloride

In Stock

• CAS RN:
• 1158475-34-3

• Formula:
• C10H15BrClN

• InChI:
• InChI=1S/C10H14BrN.ClH/c1-8(2)12-7-9-4-3-5-10(11)6-9;/h3-6,8,12H,7H2,1-2H3;1H

• InChIKey:
• LVQWQTKMRXCGRW-UHFFFAOYSA-N

• [(3-Bromophenyl)methyl](propan-2-yl)amine hydrochloride is a useful research compound. Its molecular formula is C10H15BrClN and its molecular weight is 264.59 g/mol. The purity is usually 95%.

(5-Methylthiazol-2-yl)boronic acid

In Stock

• CAS RN:
• 1190875-34-3

• Formula:
• C4H6BNO2S

• InChI:
• InChI=1S/C4H6BNO2S/c1-3-2-6-4(9-3)5(7)8/h2,7-8H,1H3

• InChIKey:
• ZPNYSZCITYZMMU-UHFFFAOYSA-N

• (5-Methylthiazol-2-yl)boronic acid is a useful research compound. Its molecular formula is C4H6BNO2S and its molecular weight is 142.98 g/mol. The purity is usually 95%.

(7-methoxybenzofuran-2-yl)(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)methanone

In Stock

• CAS RN:
• 1797875-34-3

• Formula:
• C20H18N4O3

• InChI:
• InChI=1S/C20H18N4O3/c1-12-8-18-21-10-14-11-23(7-6-15(14)24(18)22-12)20(25)17-9-13-4-3-5-16(26-2)19(13)27-17/h3-5,8-10H,6-7,11H2,1-2H3

• InChIKey:
• RQESPVGFBFQVDH-UHFFFAOYSA-N

• (7-methoxybenzofuran-2-yl)(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)methanone is a useful research compound. Its molecular formula is C20H18N4O3 and its molecular weight is 362.389. The purity is usually 95%.

Methyl 3-formylimidazo[1,2-a]pyrazine-6-carboxylate

Usually In Stock

• CAS RN:
• 2248275-34-3

• Formula:
• C9H7N3O3

• InChI:
• InChI=1S/C9H7N3O3/c1-15-9(14)7-4-12-6(5-13)2-11-8(12)3-10-7/h2-5H,1H3

• InChIKey:
• KRGWSNUPDPYBTH-UHFFFAOYSA-N

• Methyl 3-formylimidazo[1,2-a]pyrazine-6-carboxylate is a useful research compound. Its molecular formula is C9H7N3O3 and its molecular weight is 205.173. The purity is usually 95%.

4-Cyclopropyl-6-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-34-3

• Formula:
• C19H24N4O

• InChI:
• InChI=1S/C19H24N4O/c1-14-9-17(6-7-20-14)24-12-15-3-2-8-23(11-15)19-10-18(16-4-5-16)21-13-22-19/h6-7,9-10,13,15-16H,2-5,8,11-12H2,1H3

• InChIKey:
• ZPHOHNOMALVVQB-UHFFFAOYSA-N

• 4-Cyclopropyl-6-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C19H24N4O and its molecular weight is 324.428. The purity is usually 95%.

5-(((2R,3R)-2-((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-3(2H)-one

In Stock

• CAS RN:
• 1242175-34-3

• Formula:
• C23H21F7N4O3

• InChI:
• InChI=1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20+/m0/s1

• Isomer of Aprepitant